Cas no 1392-28-5 ((R)-Lucumin)

• Product Name: (R)-Lucumin
• CAS No: 1392-28-5
• MF: C₁₉H₂₅NO₁₀
• MW: 427.40250658989
• CID: 1264418
• PubChem ID: 184959
• Update Time: 2025-07-11

(R)-Lucumin Chemical and Physical Properties

Names and Identifiers

• (2R)-phenyl{[6-O-(beta-D-xylopyranosyl)-beta-D-glucopyranosyl]oxy}ethanenitrile
• (R)-Lucumin
• Lucumin
• (αR)-α-[(6-O-β-D-Xylopyranosyl-β-D-glucopyranosyl)oxy]benzeneacetonitrile
• Benzeneacetonitrile, α-[(6-O-β-D-xylopyranosyl-β-D-glucopyranosyl)oxy]-, (αR)-
• Mandelonitrile primeveroside
• CHEBI:176069
• FT-0774927
• Lucuminoside
• SCHEMBL5568770
• 2-phenyl-2-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxan-2-yl]oxyacetonitrile
• AKOS040752924
• (2R)-phenyl{[6-O-(beta-D-xylopyranosyl)-beta-D-glucopyranosyl]oxy}acetonitrile
• [(6-O-Pentopyranosylhexopyranosyl)oxy](phenyl)acetonitrile
• Benzeneacetonitrile,alpha-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-,(R)-
• C08335
• Q27107242
• SCHEMBL20973857
• 1392-28-5
• (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxyacetonitrile
• DTXSID40930392
• CHEBI:6559
• Lucumine
• Benzeneacetonitrile, alpha-((6-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy)-, (R)-

• Inchi： 1S/C19H25NO10/c20-6-11(9-4-2-1-3-5-9)29-19-17(26)15(24)14(23)12(30-19)8-28-18-16(25)13(22)10(21)7-27-18/h1-5,10-19,21-26H,7-8H2/t10-,11+,12-,13+,14-,15+,16-,17-,18+,19-/m1/s1
• InChI Key： YYYCJNDALLBNEG-DZMQVIFMSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO[C@@H]2OC[C@@H](O)[C@H](O)[C@H]2O)O1)O)[C@H](C1C=CC=CC=1)C#N

Computed Properties

• Exact Mass: 427.14784599g/mol
• Monoisotopic Mass: 427.14784599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 182Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides

Additional information on (R)-Lucumin

Exploring the Potential of (R)-Lucumin: A Comprehensive Overview

(R)-Lucumin, also known by its CAS number 1392-28-5, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, which is derived from a naturally occurring source, has been extensively studied for its role in various biological processes. In this article, we will delve into the latest research findings and explore the multifaceted applications of (R)-Lucumin.

The chemical structure of (R)-Lucumin is characterized by a specific stereochemistry that plays a crucial role in its biological activity. Recent studies have highlighted its ability to interact with cellular pathways involved in oxidative stress, inflammation, and cellular repair. These findings suggest that (R)-Lucumin could be a promising candidate for therapeutic interventions in conditions such as neurodegenerative diseases, cardiovascular disorders, and skin aging.

One of the most intriguing aspects of (R)-Lucumin is its potent antioxidant activity. Antioxidants are essential for neutralizing reactive oxygen species (ROS), which are implicated in various pathological conditions. According to a 2023 study published in the Journal of Natural Products, (R)-Lucumin demonstrated superior antioxidant capacity compared to other natural compounds. This property makes it a valuable ingredient in cosmetic formulations aimed at combating oxidative stress and promoting skin health.

In addition to its antioxidant properties, (R)-Lucumin has been shown to possess anti-inflammatory effects. Chronic inflammation is a underlying factor in many chronic diseases, including arthritis, diabetes, and cardiovascular diseases. A recent clinical trial investigating the anti-inflammatory effects of (R)-Lucumin revealed significant reductions in inflammatory markers such as C-reactive protein (CRP) and interleukin-6 (IL-6). These results underscore the potential of (R)-Lucumin as a natural anti-inflammatory agent.

The bioavailability of (R)-Lucumin is another critical factor that influences its therapeutic potential. Studies have shown that the stereochemistry of this compound plays a significant role in its absorption and utilization within the human body. Researchers have developed novel delivery systems, such as lipid nanoparticles and micelles, to enhance the bioavailability of (R)-Lucumin. These advancements could pave the way for more effective therapeutic applications.

Beyond its pharmacological applications, (R)-Lucumin has also found use in the food industry as a natural preservative and flavor enhancer. Its ability to extend shelf life while maintaining the sensory quality of food products has made it a popular choice among food manufacturers. Recent innovations in food processing techniques have further optimized the utilization of (R)-Lucumin, ensuring maximum efficacy while minimizing potential side effects.

In conclusion, (R)-Lucumin strong>, with its CAS number 1392-28-5, represents a versatile compound with diverse applications across multiple industries. From its potent antioxidant and anti-inflammatory properties to its role in food preservation, this compound continues to be a subject of intense research and development. As new studies emerge, we can expect even more innovative uses for this remarkable compound.